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Compound of Interest

Compound Name: spb

Cat. No.: B1663442

Disclaimer: The following information is provided based on the assumption that "spb” was a
typographical error for Sodium Borohydride (NaBHa4). Sodium Borohydride is a hazardous
chemical, and all safety protocols must be strictly followed.

Researchers, scientists, and drug development professionals must adhere to stringent safety
measures when handling Sodium Borohydride (NaBHa4) due to its toxic, corrosive, and water-
reactive nature.[1] This guide provides essential safety and logistical information, including
operational and disposal plans, to ensure the safe handling of this chemical in a laboratory
setting.

Personal Protective Equipment (PPE)

The minimum required PPE when handling Sodium Borohydride includes:

o Eye and Face Protection: Tightly fitting safety goggles and a face shield are mandatory to
protect against dust and splashes.[1]

» Hand Protection: Nitrile or neoprene gloves should be worn.[2] It is crucial to inspect gloves
for any damage before use and to use proper glove removal techniques to avoid skin
contact.[2]

o Body Protection: A fire/flame resistant lab coat, fully buttoned, with sleeves of sufficient
length to prevent skin exposure, is required.[1] Full-length pants and closed-toe shoes made
of rubber or leather are also necessary.[1]
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o Respiratory Protection: In situations where there is a risk of exceeding permissible exposure
limits or when engineering controls are insufficient, a full-face respirator with multi-purpose
combination (US) respirator cartridges should be used.[1] The use of a respirator requires

proper training and fit-testing.[2]

Safe Handling and Operational Plan

» Engineering Controls: All operations involving Sodium Borohydride should ideally be
conducted in a glove box under an inert atmosphere to prevent contact with moisture and air.
[1][2] If a glove box is not available, work should be performed in a chemical fume hood with

sufficient ventilation.[3]

o Storage: Sodium Borohydride should be stored in a tightly sealed container in a cool, dry,
and well-ventilated area, away from water, acids, and oxidizing agents.[4][5] It is sensitive to
air and moisture and should be stored under an inert gas.[1]

e Handling Procedures:
o Avoid the formation of dust.[1]

o Do not allow the substance to come into contact with water, as this reaction releases
flammable hydrogen gas.[3][4]

o Wash hands thoroughly before breaks and immediately after handling the product.[1]

o Ensure that an approved and certified emergency eyewash station and safety shower are
readily accessible.[1]

Disposal Plan

» Spills: In the event of a spill, evacuate the area of personnel not wearing appropriate PPE.[3]
Cover the spill with a dry, inert material such as dry lime, sand, or soda ash.[3] Do not use
water.[3] Collect the material in a covered container for disposal.[3] The spill area should be
ventilated and washed after cleanup is complete.[3]

o Waste Disposal: Unused or waste Sodium Borohydride must be treated as hazardous waste.
[3] It can be carefully and completely quenched with isopropanol before being placed in an
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appropriate waste container.[2] Dispose of the waste in accordance with local, regional, and
national environmental regulations.[6]

Quantitative Data

While specific occupational exposure limits for Sodium Borohydride have not been established
by all regulatory bodies, it is recognized as a hazardous substance that can be absorbed
through the skin.[3] The following table summarizes key quantitative data related to its hazards.

Property Value Source

LD50 Oral (rat) 162 mg/kg [5]

> 300 °C (> 572 °F) with

Melting Point -
decomposition

Density 1.07 g/cm3 at 20 °C (68 °F)

<1 hPaatca.25°C(ca. 77

Vapor Pressure
OF)

Experimental Protocols

The recommendations for PPE and handling procedures are based on the known chemical
properties and reactivity of Sodium Borohydride. For instance, its violent reaction with water to
produce flammable hydrogen gas necessitates the use of inert atmospheres and the avoidance
of agueous solutions for quenching or firefighting.[4] The corrosive nature of the substance and
its ability to cause severe skin and eye burns inform the requirements for comprehensive body
and eye protection.[1][2]

Logical Workflow for PPE Selection
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Sodium Borohydride PPE Selection

Hazard Assessment

Start: Handling Sodium Borohydride

Identify Hazards:
- Water Reactive
- Toxic
- Corrosive

Engineering & Administrative Controls

Use Engineering Controls:
- Glove box (inert atmosphere)
- Fume hood

Follow Safe Handling Procedures:
- Avoid dust
- No contact with water
- Emergency eyewash/shower access

~
~

Personal Pyotective Equipment ‘Selection

Body Protection:
Hand Protection: - Fire/flame resistant lab coat
Nitrile or neoprene gloves - Full-length pants
- Closed-toe shoes

Eye Protection:
Tightly fitting safety goggles
AND face shield

Respiratory Protection:

(If risk of inhalation)
Full-face respirator

Click to download full resolution via product page

Caption: Logical workflow for selecting appropriate PPE for handling Sodium Borohydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Sodium Borohydride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663442#personal-protective-equipment-for-
handling-spb]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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